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Compound of Interest

Compound Name: N-Chloroacetamide

Cat. No.: B3344158

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, handling, and disposal
protocols for N-Chloroacetamide. The information is intended to support researchers,
scientists, and professionals in the drug development field in managing this chemical
responsibly and minimizing potential risks.

Chemical and Physical Properties

N-Chloroacetamide is a chlorinated organic compound. It is a colorless solid, although older
samples may appear yellow, and it has a characteristic odor.[1] It is readily soluble in water.[1]
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Property Value Reference(s)
Molecular Formula C2H4CINO [2]
Molecular Weight 93.51 g/mol [2][3]
CAS Number 598-49-2 [2]
Melting Point 111.5°C [4]
Boiling Point 225 °C (rough estimate) [4]
Density 1.1015 g/cm3 (rough estimate) [4]
Refractive Index 1.4510 (estimate) [4]
pKa 9.41 + 0.46 (Predicted) [4]
Water Solubility 98 g/mL at 20 °C [3]
Vapor Pressure 0.05 mm Hg at 20 °C [5]
Log Pow (n-octanol/water) -0.63 [5][6]

Toxicological Data

N-Chloroacetamide is classified as toxic if swallowed and may cause an allergic skin reaction.
It is also suspected of damaging fertility or the unborn child.[6][7][8]
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Test Species Route Value Reference(s)

LDso (Acute) Mouse Oral 150 mg/kg [9]

Mouse Oral 155 mg/kg [9]

Rat Oral 70 mg/kg [9]

Rat (female) Oral 138 mg/kg [5109]

Dog Oral 31 mg/kg [9]

Rabbit Oral 122 mg/kg [9]

Mouse Intraperitoneal 100 mg/kg [9]

LDso (Dermal) Rat Dermal > 2000 mg/kg [5]
(male/female)

Safety and Handling

Proper handling of N-Chloroacetamide is crucial to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.
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Personal Protective Equipment (PPE) for N-Chloroacetamide

Gloves
>

| -
Hand Protection (Inspect before use)

Protective Clothing

Body Protection (Complete suit)

Handling N-Chloroacetamide
Eye/Face Protection Eye/Face Protection
(Safety glasses, face shield)

Respiratory Protection
Respiratory Protection

(Use in well-ventilated area or with local exhaust)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling N-Chloroacetamide.

Engineering Controls

Work should be conducted in a well-ventilated place, preferably under a chemical fume hood.
[6][7] Ensure that emergency exits and a risk-elimination area are established.[5]

Safe Handling Practices

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[5][6]

Avoid contact with skin and eyes.[5][10]

Avoid the formation of dust and aerosols.[5][10]

Do not eat, drink, or smoke when using this product.[5][6]
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e Wash hands thoroughly after handling.[5][6]

o Contaminated work clothing should not be allowed out of the workplace.[5][6]

Storage

Store N-Chloroacetamide in a cool, dry, and well-ventilated area in tightly closed containers.
[6][7] It should be stored locked up and separated from strong oxidants, strong bases, strong
acids, and foodstuffs.[3][6]

Accidental Release Measures

In the event of a spill, follow these procedures:
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Spill of N-Chloroacetamide

Evacuate personnel to safe areas

'

Ensure adequate ventilation

'

Wear appropriate PPE

Contain the spill
(Prevent entry into drains)

Sweep spilled substance into covered, sealable containers
(Moisten to prevent dusting if appropriate)

Dispose of as hazardous waste according to local regulations

Clean the affected area

Click to download full resolution via product page

Caption: Workflow for responding to an N-Chloroacetamide spill.

Personal protection includes using a particulate filter respirator adapted to the airborne
concentration of the substance.[5] Do not let this chemical enter the environment.[5]
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Disposal Protocols

Waste material must be disposed of in accordance with national and local regulations.[6] Do
not mix with other waste and handle uncleaned containers as you would the product itself.[6]

Chemical Neutralization

N-Chloroacetamide can be neutralized with a solution of a strong base like sodium hydroxide
(NaOH) or potassium hydroxide (KOH) to produce less harmful products.[1] This process
involves the hydrolysis of the chloroacetamide.

Chemical Degradation for Disposal

Strong Base

(e.g., NaOH) Catalyzes

Less Harmful Products
(Glycolic acid derivatives)

N-Chloroacetamide
(Cz2H4CINO)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Chloroacetamide: A Comprehensive Technical Guide
to Safety, Handling, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3344158#n-chloroacetamide-safety-handling-and-
disposal-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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